Cas no 24433-71-4 (1H-Tetrazole,1-ethyl-5-phenyl-)

1H-Tetrazole,1-ethyl-5-phenyl- Properties

Names and Identifiers

• 1H-Tetrazole,1-ethyl-5-phenyl-
• 1-Ethyl-5-phenyl-1H-tetraazole
• 1-Ethyl-5-phenyl-1H-tetrazole

• InChIKey： XBDIFKZMUYFXBN-UHFFFAOYSA-N
• Inchi： 1S/C9H10N4/c1-2-13-9(10-11-12-13)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• SMILES： N1(CC)C(C2=CC=CC=C2)=NN=N1

Computed Properties

• Exact Mass: 174.0907
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.091
• Heavy Atom Count: 13
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 43.6
• Refractive Index: 1.637
• Boiling Point: 324°Cat760mmHg
• Melting Point: 70-71 °C
• Flash Point: 149.7°C
• pka: 1.03±0.10(Predicted)
• Density: 1.2